Cas no 135766-16-4 (2-Azido-N-(2-azidoethyl)ethanamine)

• Product Name: 2-Azido-N-(2-azidoethyl)ethanamine
• CAS No: 135766-16-4
• MF: C₄H₉N₇
• MW: 155.161158323288
• CID: 3713383
• PubChem ID: 12104057
• Update Time: 2025-05-22

2-Azido-N-(2-azidoethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-azido-N-(2-azidoethyl)-
• N,N-bis(2-azidoethyl)amine
• bisazidoethylamine
• SCHEMBL13992018
• PEKKGQPDLDUTKH-UHFFFAOYSA-N
• 135766-16-4
• 2-azido-N-(2-azidoethyl)ethanamine
• 2-Azido-N-(2-azidoethyl)ethanamine

• Inchi： 1S/C4H9N7/c5-10-8-3-1-7-2-4-9-11-6/h7H,1-4H2
• InChI Key： PEKKGQPDLDUTKH-UHFFFAOYSA-N
• SMILES： N(CCN=[N+]=[N-])CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 155.09194332Da
• Monoisotopic Mass: 155.09194332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-Azido-N-(2-azidoethyl)ethanamine

Recent Advances in the Application of 2-Azido-N-(2-azidoethyl)ethanamine (CAS: 135766-16-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Azido-N-(2-azidoethyl)ethanamine (CAS: 135766-16-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This bifunctional azide-containing molecule serves as a critical building block in click chemistry, enabling the efficient conjugation of biomolecules and the development of novel therapeutic agents. Recent studies have highlighted its potential in drug discovery, targeted drug delivery, and bioorthogonal labeling, making it a valuable tool for researchers in these domains.

One of the most notable applications of 2-Azido-N-(2-azidoethyl)ethanamine is its role in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. Researchers have leveraged this compound to synthesize complex molecular architectures, such as dendrimers and polymer-drug conjugates, with high precision and efficiency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of antibody-drug conjugates (ADCs), where its dual azide functionality facilitated the stable linkage of cytotoxic payloads to monoclonal antibodies, thereby enhancing therapeutic efficacy and reducing off-target effects.

In addition to its utility in drug delivery systems, 2-Azido-N-(2-azidoethyl)ethanamine has been employed in bioorthogonal labeling strategies for imaging and diagnostics. A recent breakthrough published in Nature Chemical Biology showcased its application in live-cell imaging, where the compound was used to label specific proteins and track their dynamics in real time. This approach, which relies on the rapid and selective reaction between azides and strained alkynes, has opened new avenues for studying cellular processes and disease mechanisms at the molecular level.

Furthermore, the compound's potential in material science has been explored, particularly in the design of smart biomaterials. A 2024 study in Advanced Materials reported the incorporation of 2-Azido-N-(2-azidoethyl)ethanamine into hydrogels to create stimuli-responsive networks. These hydrogels exhibited tunable mechanical properties and could release therapeutic agents in response to specific biological triggers, offering promising applications in regenerative medicine and controlled drug release.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 2-Azido-N-(2-azidoethyl)ethanamine. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as enhancing its stability under physiological conditions. Collaborative research between academia and industry is expected to address these challenges and further expand the compound's utility in translational research.

In conclusion, 2-Azido-N-(2-azidoethyl)ethanamine (CAS: 135766-16-4) represents a versatile and powerful tool in chemical biology and pharmaceutical research. Its applications span drug discovery, diagnostics, and material science, with ongoing studies continuing to uncover new possibilities. As research progresses, this compound is poised to play an increasingly pivotal role in advancing innovative therapeutic and diagnostic strategies.